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Compound of Interest

Compound Name: Tesevatinib

Cat. No.: B1684520 Get Quote

Disclaimer: This document provides a summary of general best practices for handling potent,

investigational compounds like Tesevatinib, based on available safety information for

hazardous and cytotoxic drugs. A specific Safety Data Sheet (SDS) for Tesevatinib was not

found in the public domain. Researchers, scientists, and drug development professionals

should always consult their institution's specific safety protocols and a qualified safety

professional before handling any investigational compound.

Tesevatinib is an experimental drug that has been investigated for its potential in treating

kidney cancer and polycystic kidney disease.[1] As a multi-kinase inhibitor, it is a potent

compound that requires careful handling to minimize exposure and ensure laboratory safety.[2]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure to hazardous drugs like Tesevatinib. The following table summarizes recommended

PPE based on various laboratory activities. This guidance is based on general

recommendations for handling hazardous drugs (HDs).[3]
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Activity Required Personal Protective Equipment

Handling Intact Oral Dosage Forms Single pair of chemotherapy gloves.

Compounding (e.g., crushing tablets, preparing

solutions)

Double chemotherapy gloves, protective gown,

face shield, and an N95 respirator. Should be

performed in a Biosafety Cabinet (BSC).

Administering Injections (IM/SC/IV)
Double chemotherapy gloves, protective gown,

and a face shield/mask combination.[3]

Handling Oral Liquid Doses
Double chemotherapy gloves, protective gown,

and a face shield/mask combination.[3]

Cleaning and Decontamination

Double chemotherapy gloves, protective gown,

and eye protection. For large spills, a respirator

may be necessary.

Waste Disposal
Double chemotherapy gloves and a protective

gown.

Note: All disposable PPE should not be reused. Reusable PPE must be decontaminated and

cleaned after each use.[3]

Operational Plans: Step-by-Step Guidance
1. Preparation and Handling:

Designated Area: All handling of Tesevatinib should be conducted in a designated area,

such as a restricted-access laboratory with controlled ventilation.

Engineering Controls: A certified Class II Biological Safety Cabinet (BSC) or a compounding

aseptic containment isolator (CACI) should be used for all procedures that may generate

aerosols or dust, such as weighing, reconstituting, or diluting the compound.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above

before beginning any work with Tesevatinib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/product/b1684520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Kit: Ensure a spill kit specifically designed for cytotoxic drugs is readily available in the

work area.

2. Emergency Procedures:

Skin Exposure: In case of skin contact, immediately remove contaminated clothing and wash

the affected area thoroughly with soap and water for at least 15 minutes. Seek medical

attention.

Eye Exposure: If Tesevatinib comes into contact with the eyes, flush with copious amounts

of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: If dust or aerosols are inhaled, move the individual to fresh air immediately. Seek

medical attention.

Ingestion: If Tesevatinib is ingested, seek immediate medical attention. Do not induce

vomiting unless instructed to do so by a medical professional.

3. Disposal Plan:

Waste Classification: All materials that have come into contact with Tesevatinib, including

gloves, gowns, vials, and cleaning materials, should be considered hazardous waste.

Containment: Dispose of all contaminated waste in clearly labeled, sealed, and puncture-

proof containers designed for cytotoxic waste.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous

pharmaceutical waste. Consult your institution's environmental health and safety department

for specific procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of Tesevatinib in a

research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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